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Emission /
Performance
Parameter

1-Hexanol (Blended with
Diesel/WPO)

Methanol (Blended

with Gasoline)

Ethanol (Blended
with Gasoline)

NOx Emissions

CO Emissions

HC Emissions

Brake Thermal
Efficiency (BTE)

Decrease (with EGR, reduction
of 11.3-12.55% [1]; "drastic
reduction” [2])

Increase (e.g., 0.40% vol at low
load for H3OWPQO70 [1]; 33%
higher for 10% blend [2])

Increase (e.g., 45 PPM at low
load [1]; 18% higher for 10%
blend [2])

Mixed (42.1% reported with
WPO [1]; slight reduction vs.
diesel [2])

Decrease (versus
gasoline [3])

Decrease (versus
gasoline [3])

Decrease (versus
gasoline [3])

Improvement with
increase in blend
ratio [3]

Decrease (versus
gasoline [3])

Decrease (versus
gasoline [3])

Decrease (versus
gasoline [3])

Information
Missing
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Emission / .
1-Hexanol (Blended with Methanol (Blended Ethanol (Blended
Performance . . . . .
Diesel/WPO) with Gasoline) with Gasoline)
Parameter
Brake-Specific Fuel Decreased with higher hexanol Increase [3] Increase [3]

Consumption (BSFC) concentration [1]

Combustion Can increase heat release rate Enables higher Enables higher
Characteristics and peak pressure [1]; longer compression ratios compression ratios
ignition delay [2] [3] [3]

Experimental Protocols Overview

The data in the table is derived from specific engine tests. Here are the methodologies for the key

experiments cited:

1. 1-Hexanol in Compression Ignition (CI/Diesel) Engines

e Engine Type: Common Rail Direct Injection (CRDI) compression ignition engine [1] [2].

¢ Test Fuels: Blends of 1-hexanol with Waste Plastic Oil (WPO) (e.g., 10% to 30% hexanol by volume
[1]) or standard diesel (e.g., 10% to 40% hexanol by volume [2]).

e Operating Conditions: Engine tests conducted at varying loads (e.g., 20% to 80% load) and
constant speed (e.g., 2000 rpm). Studies also investigated the impact of Exhaust Gas Recirculation
(EGR) at rates of 10% and 20% [1] [2].

¢ Measurements: Data collected for cylinder pressure, heat release rate, brake thermal efficiency
(BTE), brake-specific energy consumption (BSEC), and emissions of NOx, CO, and HC [1].

2. Methanol & Ethanol in Spark Ignition (SI/Gasoline) Engines

e Methodology: 1-D engine simulation using AVL BOOST software [3].

e Engine Model: A calibrated four-stroke, port fuel injection (PFI) gasoline engine model [3].

¢ Test Fuels: Various blends of methanol-gasoline (MO to M50) and ethanol-gasoline (EO to E50) by
volume [3].

e Analysis: Comparison of engine power, brake-specific fuel consumption (BSFC), and exhaust
emissions (NOx, CO, HC) across different fuel blends and engine speeds [3].

Alcohol Fuel Combustion Pathway
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The following diagram illustrates the general pathways through which the properties of alcohols influence

the combustion process and subsequent emissions in internal combustion engines.

Alcohol Fuel Properties
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This diagram shows how key chemical and physical properties of alcohols lead to different combustion

Click to download full resolution via product page

outcomes.

Key Takeaways for Researchers

¢ For NOx Reduction: 1-Hexanol shows significant promise in diesel engines, particularly when
combined with EGR [1] [2]. Methanol and ethanol also reduce NOX in gasoline engines [3].

e For CO/HC Reduction: Methanol and ethanol blends are generally more effective at reducing CO
and HC emissions in spark-ignition engines [3]. 1-Hexanol tends to increase these emissions in
compression-ignition engines, especially at low loads [1] [2].

¢ Fuel and Engine Compatibility: The choice of alcohol is highly dependent on the engine platform.
Longer-chain alcohols like 1-hexanol have more favorable physical properties (e.g., higher energy
density, better mixing stability) for diesel applications, while methanol and ethanol are well-suited for
gasoline engines [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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